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Compound of Interest

3-Chloro-4-
Compound Name:

Fluorophenylacetonitrile
CAS No.: 658-98-0

Cat. No.: B1586980

Get Quote

\ J

An In-Depth Technical Guide to the Material Safety Profile of 3-Chloro-4-
Fluorophenylacetonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safe handling, storage, and
emergency procedures for 3-Chloro-4-Fluorophenylacetonitrile. As a specialized chemical
intermediate, its utility in synthetic chemistry, particularly in the development of novel
pharmaceutical and agrochemical compounds, is significant.[1] This guide moves beyond a
standard Material Safety Data Sheet (MSDS) to offer a deeper, application-focused analysis,
grounded in established safety protocols and toxicological principles. Given that the chemical,
physical, and toxicological properties of many research chemicals have not been exhaustively
investigated, a cautious and informed approach is paramount.[2]

Chemical Identity and Physicochemical
Characteristics
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A precise understanding of a compound's identity and physical properties is the foundation of a

robust safety assessment. These parameters dictate appropriate handling techniques, storage

conditions, and emergency response measures.

Table 1: Chemical Identification

Identifier Data Source
2-(3-chloro-4-

IUPAC Name _ [3]
fluorophenyl)acetonitrile
3-Chloro-4-Fluorobenzyl

Synonym ) [4]
Cyanide

CAS Number 658-98-0 [31[5]

Molecular Formula CsHsCIFN [5]

Molecular Weight 169.58 g/mol [5]

| INChl Key | GAUHFGRZXPVMQD-UHFFFAOYSA-N |[3] |

Table 2: Physicochemical Properties of 3-Chloro-4-Fluorophenylacetonitrile and Related

Compounds Note: Data for the title compound is limited. The following includes data from

structurally similar molecules to provide estimations for experimental planning. Researchers

must validate these properties for their specific lots.

Property Value Compound Source
4-
3 _ 119-120 °C @ 18 -
Boiling Point Fluorophenylacetonitri  [6][7]
mmHg
le
4-
Density 1.126 g/mL at 25 °C Fluorophenylacetonitri  [6][7]
le
4-
. 108 °C (226.4 °F) - o
Flash Point Fluorophenylacetonitri  [7]
closed cup
le
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Hazard Identification and Toxicological Profile

Based on data from structurally related compounds, 3-Chloro-4-Fluorophenylacetonitrile
should be handled as a hazardous substance. The primary routes of exposure are inhalation,
skin contact, eye contact, and ingestion.

Table 3: GHS Hazard Classification (Inferred from Related Compounds)

Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[8][9]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[9]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[9]
) ] o H315: Causes skin irritation[8]
Skin Corrosion/Irritation Category 2

[9]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 o
irritation[8][9]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[2][8][9] |

Toxicological Insights:

The toxicological profile suggests that 3-Chloro-4-Fluorophenylacetonitrile is a multi-hazard

compound.

o Systemic Toxicity: The "Harmful" classification for oral, dermal, and inhalation routes
indicates that exposure can lead to significant systemic effects. The nitrile functional group (-
CN) is a key structural alert, as some organic nitriles can be metabolized to release cyanide,
a potent metabolic poison. While this specific compound's metabolic pathway is not fully
elucidated, this potential dictates the need for stringent exposure controls.
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o Localized Irritation: The compound is a potent irritant to the skin, eyes, and respiratory tract.
[2][8][9] This necessitates the use of robust personal protective equipment (PPE) and
engineering controls to prevent any direct contact. The respiratory irritation potential
underscores the critical importance of handling the material within a certified chemical fume
hood.[2][7]

o Carcinogenicity: For the related compound 3-Chloro-4-fluorobenzaldehyde, the International
Agency for Research on Cancer (IARC) has not classified it as a probable, possible, or
confirmed human carcinogen at levels of 0.1% or greater.[2] However, the absence of data is
not proof of safety, and exposure should always be minimized.

Risk Mitigation and Safe Handling Protocols

A multi-layered approach combining engineering controls, administrative procedures, and
personal protective equipment is essential for the safe handling of this compound.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 3-Chloro-4-Fluorophenylacetonitrile is a
properly functioning chemical fume hood. This is non-negotiable. The causality is clear: the
potential for respiratory irritation (H335) and the harmful nature of inhaled dust or vapors
(H332) require that these contaminants be captured at the source, preventing them from
entering the researcher's breathing zone.

Personal Protective Equipment (PPE): A Necessary
Barrier

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields, conforming to
EN 166 (EU) or NIOSH (US) standards.[10] Given the serious eye irritation risk (H319), a
face shield should be worn in addition to goggles when handling larger quantities or when
there is a significant risk of splashing.

» Skin Protection: Wear impervious clothing and chemically resistant gloves (e.g., nitrile).[10] It
is critical to consult the glove manufacturer's data for breakthrough time and permeation rate.
Contaminated clothing must be removed immediately and washed before reuse.[9]
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Respiratory Protection: For routine handling within a fume hood, respiratory protection is not
typically required. However, if exposure limits are exceeded or in emergency situations (e.g.,
a large spill), a full-face respirator with an appropriate filter (e.g., type ABEK EN14387) must
be used.[7][10]

Procedural Protocol for Handling and Dispensing

Preparation: Cordon off the work area. Ensure the chemical fume hood sash is at the
appropriate height. Gather all necessary equipment (spatulas, weigh boats, containers,
waste bags) before introducing the chemical.

Dispensing: Handle the solid material carefully to avoid creating dust. Use a spatula to gently
transfer the required amount to a weigh boat. Do not pour the powder.

Containment: Perform all manipulations within the fume hood. Keep the container tightly
closed when not in use.[4][9]

Decontamination: After handling, decontaminate all surfaces and equipment. Wipe down the
work area in the fume hood.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[11] Do not eat, drink,
or smoke in the laboratory.[9][10]

Storage Requirements

Store 3-Chloro-4-Fluorophenylacetonitrile in a cool, dry, and well-ventilated area, away from

incompatible materials.[4][9] The container must be kept tightly closed to prevent moisture

ingress and sublimation.[4] Due to its hazard profile, it is recommended to store it in a locked

cabinet or facility to restrict access to authorized personnel.[4][10]

Emergency Response and First Aid Protocols

Immediate and correct first aid is critical in mitigating the effects of accidental exposure.

First Aid Measures: Step-by-Step

Inhalation:
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[e]

Immediately move the exposed person to fresh air.[12][13]

(¢]

Keep the person warm and at rest in a position comfortable for breathing.[4][12]

[¢]

If breathing has stopped or is difficult, provide artificial respiration or oxygen, if trained to
do so.[12]

[¢]

Seek immediate medical attention.[13]

e Skin Contact:

o Immediately remove all contaminated clothing.[14]

o Wash the affected skin with plenty of soap and water for at least 15 minutes.[2][10]

o Seek immediate medical attention if irritation persists or if a large area is exposed.[11]
e Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8][14]

o Remove contact lenses, if present and easy to do. Continue rinsing.[8]
o Seek immediate medical attention.[12]
 Ingestion:
o Do NOT induce vomiting.[10][15]
o Rinse the mouth thoroughly with water.[2][4]
o Never give anything by mouth to an unconscious person.[2][10]

o Call a physician or Poison Control Center immediately.[10][11]

Accidental Release Measures

e Evacuate: Evacuate non-essential personnel from the spill area.
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» Ventilate: Ensure adequate ventilation, but avoid directing airflow out of the fume hood into
the general lab space.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[8]

e Absorb and Collect: Wearing full PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, dry sand). Carefully sweep or scoop up the material without creating dust and
place it into a suitable, labeled, and closed container for disposal.[8]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Chemical Safety and Risk Assessment Workflow

A systematic workflow ensures that all safety aspects are considered before, during, and after
the use of 3-Chloro-4-Fluorophenylacetonitrile. The following diagram illustrates a logical
process for risk management in a research setting.
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Caption: Risk assessment workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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